1-(3-bromophenyl)azepane
Description
Synthesis Analysis
The synthesis of azepane derivatives, which includes “1-(3-bromophenyl)azepane”, often involves the ring expansion of five or six-membered compounds using various methods such as thermal, photochemical, and microwave irradiation . A practical and straightforward methodology towards the synthesis of non-fused N-aryl azepane derivatives has been described . These reactions proceed smoothly under extremely mild conditions with ample reaction scope .Future Directions
There is much work yet to be done in the biological section, as it is not explored and reported in the literature; therefore, N-containing seven-membered heterocycles still have much scope for the researchers . The development of new effective strategies for the selective preparation of azepane derivatives with unique substitution patterns is of great interest .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-bromophenyl)azepane involves the reaction of 3-bromobenzyl chloride with azepane in the presence of a base.", "Starting Materials": [ "3-bromobenzyl chloride", "azepane", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add azepane to a solution of 3-bromobenzyl chloride in an aprotic solvent such as dichloromethane or chloroform.", "Add a base such as sodium hydroxide to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent such as ethyl acetate or diethyl ether.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1313883-57-6 |
Product Name |
1-(3-bromophenyl)azepane |
Molecular Formula |
C12H16BrN |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
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